2-((3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C24H21N5O3S/c1-13-8-14(2)10-16(9-13)29-23(31)22-21(17-6-4-5-7-18(17)25-22)27-24(29)33-12-20(30)26-19-11-15(3)32-28-19/h4-11,25H,12H2,1-3H3,(H,26,28,30)
• InChI Key: MZVGTAPDEAMGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=NOC(=C5)C)C
• Molecular Formula: C24H21N5O3S
• Molecular Weight: 459.5 g/mol

Description

The compound “2-((3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide” is a complex organic molecule. It has a molecular formula of C28H26N4O2S and a molecular weight of 482.6.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a pyrimido[5,4-b]indol-2-yl group, a dimethylphenyl group, a thio group, and a methylisoxazol-3-yl group.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, particularly those incorporating pyrimidine and pyrazole moieties, have been extensively studied for their versatile applications, including antimicrobial activities. For instance, the synthesis and antimicrobial evaluation of new heterocycles incorporating antipyrine moiety highlight the utility of complex heterocyclic systems in developing antimicrobial agents (Bondock et al., 2008). Similarly, the synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives showcases the chemical creativity in producing compounds with potential therapeutic effects (Yu et al., 2014).

Antimicrobial and Antifungal Activities

The chemical framework of such compounds allows for significant antimicrobial and antifungal activities. For example, the synthesis and evaluation of antimicrobial agents from novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides demonstrate the potential of these compounds in addressing pathogenic microorganisms (Debnath & Ganguly, 2015).

Organocatalysis and Chemical Transformations

Compounds with similar structures are often utilized in organocatalysis and complex chemical transformations, highlighting their versatility in synthetic chemistry. For example, the utilization of thioureido-acetamides in cascade reactions to synthesize heterocycles emphasizes the efficiency and atom economy in modern synthetic methodologies (Schmeyers & Kaupp, 2002).